DL-3-(1-ACETOXY-1-METHYLETHYL)-6-OXOHEPTANENITRILE
DL-3-(1-ACETOXY-1-METHYLETHYL)-6-OXOHEPTANENITRILE
Brand Name:
Vulcanchem
CAS No.:
131447-89-7
VCID:
VC21182390
InChI:
InChI=1S/C12H19NO3/c1-9(14)5-6-11(7-8-13)12(3,4)16-10(2)15/h11H,5-7H2,1-4H3/t11-/m1/s1
SMILES:
CC(=O)CCC(CC#N)C(C)(C)OC(=O)C
Molecular Formula:
C12H19NO3
Molecular Weight:
225.28 g/mol
DL-3-(1-ACETOXY-1-METHYLETHYL)-6-OXOHEPTANENITRILE
CAS No.: 131447-89-7
Cat. No.: VC21182390
Molecular Formula: C12H19NO3
Molecular Weight: 225.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 131447-89-7 |
|---|---|
| Molecular Formula | C12H19NO3 |
| Molecular Weight | 225.28 g/mol |
| IUPAC Name | [(3R)-3-(cyanomethyl)-2-methyl-6-oxoheptan-2-yl] acetate |
| Standard InChI | InChI=1S/C12H19NO3/c1-9(14)5-6-11(7-8-13)12(3,4)16-10(2)15/h11H,5-7H2,1-4H3/t11-/m1/s1 |
| Standard InChI Key | GYMQJDBBAFVHRZ-LLVKDONJSA-N |
| Isomeric SMILES | CC(=O)CC[C@H](CC#N)C(C)(C)OC(=O)C |
| SMILES | CC(=O)CCC(CC#N)C(C)(C)OC(=O)C |
| Canonical SMILES | CC(=O)CCC(CC#N)C(C)(C)OC(=O)C |
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